Cas no 7175-09-9 (Tilbroquinol)

• Product Name: Tilbroquinol
• CAS No: 7175-09-9
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD00864659
• CID: 571247
• PubChem ID: 65592
• Update Time: 2025-10-31

Tilbroquinol Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol,7-bromo-5-methyl-
• Tilbroquinol
• 7-BROMO-5-METHYLQUINOLIN-8-OL
• 5-Methyl-7-brom-8-hydroxychinolin
• 5-METHYL-7-BROMO-8-HYDROXYQUINOLINE
• 7-Brom-5-methyl-8-hydroxy-chinolin
• 7-Bromo-5-methyl-8-quinolinol
• 7-bromo-5-methyl-quinolin-8-ol
• 7-bromo-8-hydroxy-5-methylquinoline
• 8-hydroxy-7-bromo-5-methylquinoline
• EINECS 230-533-6
• Tilbroquinol (INN)
• Tilbroquinol [INN]
• Tilbroquinolum
• Tilbroquinolum [INN-Latin]
• EN300-25989833
• NS00044227
• JMOVFFLYGIQXMM-UHFFFAOYSA-N
• F84940
• D07351
• P6SB125NHA
• Q7802069
• CS-1390
• W-110201
• A917909
• SCHEMBL1441958
• CHEMBL1788385
• 7175-09-9
• AKOS027381469
• HY-15537
• DTXSID80221973
• UNII-P6SB125NHA
• CHEBI:134965
• TILBROQUINOL [WHO-DD]
• FT-0757627
• MS-23386
• DB13222
• TILBROQUINOL [MART.]
• AMY23445
• 5-Methyl-7-bromo-8-hydroxyquinoline; 5-Methyl-7-bromooxine; 8-Hydroxy-7-bromo-5-methylquinoline; Tilbroquinol;
• TILBROQUINOL (MART.)
• DTXCID10144464
• DB-074468
• Tilbroquinolum (INN-Latin)

• MDL： MFCD00864659
• Inchi： 1S/C10H8BrNO/c1-6-5-8(11)10(13)9-7(6)3-2-4-12-9/h2-5,13H,1H3
• InChI Key： JMOVFFLYGIQXMM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=CC=CN=C2C=1O

Computed Properties

• Exact Mass: 236.979
• Monoisotopic Mass: 236.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• Density: 1.612
• Melting Point: 152-156°C
• Boiling Point: 342.2°C at 760 mmHg
• Flash Point: 160.8°C
• Refractive Index: 1.692
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tilbroquinol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Tilbroquinol

Comprehensive Overview of Tilbroquinol (CAS No. 7175-09-9): Properties, Applications, and Industry Insights

Tilbroquinol (CAS No. 7175-09-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. Known for its unique molecular structure, this compound falls under the category of quinolone derivatives, which are widely studied for their bioactive potential. The CAS number 7175-09-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification and safety compliance in global markets.

In recent years, the demand for Tilbroquinol-based solutions has surged due to its potential applications in antimicrobial formulations. With the rise of antibiotic resistance—a hot topic in medical and scientific communities—compounds like Tilbroquinol are being reevaluated for their efficacy against resistant strains. Researchers are particularly interested in its mechanism of action, which involves targeting bacterial DNA gyrase, a key enzyme in microbial replication.

The agrochemical industry also explores Tilbroquinol (CAS No. 7175-09-9) for its role in crop protection. As sustainable farming practices gain traction, the need for eco-friendly yet effective pesticides has intensified. Studies suggest that Tilbroquinol derivatives may offer lower environmental persistence compared to traditional pesticides, aligning with the Green Chemistry movement. This aligns with frequent search queries like "eco-friendly agrochemicals" and "sustainable pest control" on scientific platforms.

From a synthetic chemistry perspective, the production of Tilbroquinol involves multi-step organic reactions, often requiring catalysts and controlled conditions. Its molecular formula and structural isomerism are frequently discussed in academic forums, reflecting user interest in "quinolone synthesis pathways" and "structure-activity relationships." Analytical techniques such as HPLC and NMR are essential for purity verification, a critical factor for regulatory submissions.

Market trends indicate growing investments in Tilbroquinol research, driven by partnerships between academia and pharmaceutical giants. Patent filings related to CAS 7175-09-9 have increased, particularly in Europe and Asia, where regulatory frameworks encourage innovation in antimicrobials. This correlates with search engine spikes for terms like "new antibiotic candidates 2024" and "quinolone patents."

Despite its promise, challenges remain in optimizing the bioavailability and toxicity profile of Tilbroquinol. Computational modeling and ADMET studies (Absorption, Distribution, Metabolism, Excretion, Toxicity) are now integral to its development pipeline. These aspects resonate with trending queries such as "improving drug bioavailability" and "in silico toxicity prediction tools."

In conclusion, Tilbroquinol (CAS No. 7175-09-9) represents a dynamic intersection of pharmaceutical innovation and agrochemical advancement. Its evolving applications—from combating superbugs to enabling sustainable agriculture—underscore its relevance in contemporary research. As scientific databases and AI-driven platforms continue to index studies on this compound, its visibility in SEO-optimized literature is poised to grow exponentially.